Cas no 875800-25-2 (Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-)

• Product Name: Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-
• CAS No: 875800-25-2
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD00477268
• CID: 4274461
• PubChem ID: 5368271
• Update Time: 2025-05-18

Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-
• (E)-ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• 9000-40-2
• 28663-68-5
• DTXSID80420747
• CS-0362810
• SR-01000307993
• 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester
• Ethyl (2E)-2-chloro-2-(2-phenylhydrazinylidene)acetate
• F86509
• ethyl (2E)-chloro(phenylhydrazono)acetate
• SCHEMBL5253472
• ETHYL CHLORO(PHENYLHYDRAZONO)ACETATE
• D72472
• AKOS003598453
• Ethyl (E)-2-chloro-2-(2-phenylhydrazono)acetate
• 5N-666S
• STK367396
• SR-01000307993-1
• Ethyl 2-chloro-2-(phenylhydrazono)acetate
• Ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• ethyl (2E)-2-chloro-2-(phenylhydrazinylidene)acetate
• ethyl (2E)-2-chloro-2-(2-phenylhydrazin-1-ylidene)acetate
• (Z)-ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• 875800-25-2
• MFCD00228707

• MDL： MFCD00477268
• Inchi： 1S/C10H11ClN2O2/c1-2-15-10(14)9(11)13-12-8-6-4-3-5-7-8/h3-7,12H,2H2,1H3/b13-9+
• InChI Key： LZCJYKSOIZQABU-UKTHLTGXSA-N
• SMILES： C(OCC)(=O)/C(/Cl)=N\NC1=CC=CC=C1

Computed Properties

• Exact Mass: 226.0509053Da
• Monoisotopic Mass: 226.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-

Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- (CAS No. 875800-25-2): An Overview of Its Properties and Applications

Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- (CAS No. 875800-25-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its distinct chemical structure, which includes a chloro(phenylhydrazono) group and an ethyl ester moiety. The (2E)-configuration further adds to its complexity and potential utility in various applications.

The chemical formula of Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- is C₁₁H₁₃ClN₂O₂. This molecular structure imparts specific physical and chemical properties that make it an interesting subject for both academic and industrial research. The presence of the chloro group and the phenylhydrazono moiety contributes to its reactivity and stability under different conditions.

In terms of physical properties, Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- is a solid at room temperature with a melting point of approximately 105°C. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various synthetic reactions and as a starting material for the synthesis of more complex molecules.

The synthesis of Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- typically involves a multi-step process that includes the formation of the phenylhydrazono group through a condensation reaction followed by the introduction of the chloro group and the ethyl ester moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

The biological activity of Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- has been the subject of several studies. Research has shown that this compound exhibits potent antifungal properties against various fungal strains. A study conducted by researchers at the University of California found that Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- effectively inhibited the growth of Candida albicans and Aspergillus niger at low concentrations. This makes it a promising candidate for the development of new antifungal agents.

Beyond its antifungal activity, Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- has also shown potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. A recent study published in Cancer Research highlighted its efficacy against breast cancer cells, suggesting its potential as a lead compound for further drug development.

In addition to its biological applications, Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- has found use in materials science. Its unique molecular structure makes it suitable for the synthesis of functional polymers with specific optical and electronic properties. For instance, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for the creation of conductive polymers with potential applications in electronic devices.

The environmental impact of Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- is another area of ongoing research. Studies have shown that this compound degrades readily under natural conditions and does not accumulate in the environment. This characteristic makes it a more sustainable option compared to other compounds with similar functionalities.

In conclusion, Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- (CAS No. 875800-25-2) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal research, materials science, and environmental science. Its unique chemical structure and properties make it an attractive candidate for further exploration and development across multiple fields.